Cas no 1356962-86-1 (1H-Indole, 3-[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]-)

• Product Name: 1H-Indole, 3-[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]-
• CAS No: 1356962-86-1
• MF: C₁₃H₇ClF₃N₃
• MW: 297.662991762161
• CID: 5099851
• PubChem ID: 86661575
• Update Time: 2026-03-03

1H-Indole, 3-[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]-
• 1356962-86-1
• SCHEMBL517413
• DB-099072
• 3-[2-chloro-5-(trifluoromethyl)pyrimidin-4-yl]-1H-indole
• 3-(2-Chloro-5-(trifluoromethyl)pyrimidin-4-yl)-1H-indole
• E71264
• starbld0046611
• CS-0310856

• Inchi： 1S/C13H7ClF3N3/c14-12-19-6-9(13(15,16)17)11(20-12)8-5-18-10-4-2-1-3-7(8)10/h1-6,18H
• InChI Key： AEJKDFWQIPYIEV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C2C(C(F)(F)F)=CN=C(Cl)N=2)=C1

Computed Properties

• Exact Mass: 297.0280594g/mol
• Monoisotopic Mass: 297.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.6Ų

Additional information on 1H-Indole, 3-[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]-

Recent Advances in the Study of 1H-Indole, 3-[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]- (CAS: 1356962-86-1)

The compound 1H-Indole, 3-[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]- (CAS: 1356962-86-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1H-Indole, 3-[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]- as a key intermediate in the synthesis of novel kinase inhibitors. The presence of the trifluoromethyl group and the chloro-substituted pyrimidine ring in its structure has been shown to enhance its binding affinity to specific kinase targets, making it a promising scaffold for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding modes and interactions with target proteins.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating signaling pathways associated with cancer and inflammatory diseases. Notably, derivatives of 1H-Indole, 3-[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]- have exhibited potent inhibitory activity against several kinases, including those involved in tumor proliferation and immune response regulation. These findings suggest its potential as a lead compound for the development of targeted therapies.

Further investigations into the pharmacokinetic properties of 1H-Indole, 3-[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]- have revealed favorable metabolic stability and bioavailability profiles. However, challenges related to its solubility and toxicity remain to be addressed. Ongoing research is focused on optimizing its chemical structure to improve these properties while retaining its biological activity.

In conclusion, 1H-Indole, 3-[2-chloro-5-(trifluoromethyl)-4-pyrimidinyl]- represents a promising candidate for further drug development. Its unique structural attributes and demonstrated biological activity make it a valuable subject of study in the quest for novel therapeutic agents. Future research should prioritize the optimization of its physicochemical properties and the exploration of its potential in combination therapies.